Cas no 19075-35-5 (4-Bromo-3-methylbenzo[b]thiophene)

4-Bromo-3-methylbenzo[b]thiophene structure
19075-35-5 structure
Product Name:4-Bromo-3-methylbenzo[b]thiophene
CAS No:19075-35-5
MF:C9H7BrS
MW:227.120880365372
CID:2130309
PubChem ID:13540108
Update Time:2025-08-05

4-Bromo-3-methylbenzo[b]thiophene Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-3-methylbenzo[b]thiophene
    • 4-bromo-3-methyl-1-benzothiophene
    • Benzo[b]thiophene, 4-bromo-3-methyl-
    • 4-Bromo-3-methylbenzo[b]thiophene
    • Inchi: 1S/C9H7BrS/c1-6-5-11-8-4-2-3-7(10)9(6)8/h2-5H,1H3
    • InChI Key: KTFFMYIUJWNUGP-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2=C1C(C)=CS2

Computed Properties

  • Exact Mass: 225.94518g/mol
  • Monoisotopic Mass: 225.94518g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.2
  • XLogP3: 4

4-Bromo-3-methylbenzo[b]thiophene Pricemore >>

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